Cas no 88168-02-9 (3H-Oxazolo[3,4-a]pyridin-3-one, 1-ethylhexahydro-, cis-)

• Product Name: 3H-Oxazolo[3,4-a]pyridin-3-one, 1-ethylhexahydro-, cis-
• CAS No: 88168-02-9
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 642548
• PubChem ID: 71410382
• Update Time: 2025-04-19

3H-Oxazolo[3,4-a]pyridin-3-one, 1-ethylhexahydro-, cis- Chemical and Physical Properties

Names and Identifiers

• 3H-Oxazolo[3,4-a]pyridin-3-one, 1-ethylhexahydro-, cis-
• (1S,8aS)-1-ethyl-1,5,6,7,8,8a-hexahydro-[1,3]oxazolo[3,4-a]pyridin-3-one
• 88168-02-9
• (1S,8aS)-1-Ethylhexahydro-3H-[1,3]oxazolo[3,4-a]pyridin-3-one
• DTXSID20830063

• Inchi： 1S/C9H15NO2/c1-2-8-7-5-3-4-6-10(7)9(11)12-8/h7-8H,2-6H2,1H3/t7-,8-/m0/s1
• InChI Key： CWWKDDPCOIXWBN-YUMQZZPRSA-N
• SMILES： O1C(N2CCCC[C@H]2[C@@H]1CC)=O

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines Oxazolidinones